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Compound of Interest

Compound Name: 10-DEBC

Cat. No.: B15610611 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

10-DEBC hydrochloride, also known as Akt Inhibitor X, is a cell-permeable phenoxazine

derivative that acts as a selective and reversible inhibitor of Akt/PKB (Protein Kinase B).[1] It

functions by suppressing the insulin-like growth factor 1 (IGF-1)-stimulated phosphorylation and

activation of Akt.[2][3] This inhibition prevents the subsequent activation of downstream targets

in the PI3K/Akt/mTOR signaling pathway, such as mTOR, p70 S6 kinase, and S6 ribosomal

protein.[1][4] Consequently, 10-DEBC hydrochloride can inhibit cell growth and induce

apoptosis, making it a valuable tool for studying cellular signaling and for potential therapeutic

development.[1][4] This document provides detailed protocols for the preparation of 10-DEBC
stock solutions using dimethyl sulfoxide (DMSO) for use in in vitro research applications.

Data Presentation
A summary of the key quantitative data for 10-DEBC hydrochloride is presented in Table 1.

Table 1: Quantitative Data for 10-DEBC Hydrochloride
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Property Value Source(s)

Alternate Names

Akt Inhibitor X; 10-[4′-(N,N-

Diethylamino)butyl]-2-

chlorophenoxazine

hydrochloride

[5]

CAS Number 925681-41-0 (HCl salt) [1][2][4]

Molecular Formula C₂₀H₂₅ClN₂O·HCl [5]

Molecular Weight 381.34 g/mol [2][4][5]

Purity ≥98% [1]

Appearance White to Pale Brown Solid [4]

Solubility in DMSO Up to 100 mM [1][4][6]

Solubility in Water Up to 100 mM [1]

IC₅₀ for Cell Growth
~2-6 μM (in

rhabdomyosarcoma cells)
[1][4]

Storage of Powder Desiccate at +4°C [1]

Stock Solution Storage
-20°C (1 month) or -80°C (6

months)
[7][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of 10-
DEBC in DMSO
This protocol describes the preparation of a 10 mM stock solution of 10-DEBC hydrochloride in

DMSO.

Materials:

10-DEBC hydrochloride powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Equilibration: Before opening, allow the vial of 10-DEBC hydrochloride powder to equilibrate

to room temperature to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of 10-DEBC hydrochloride powder using an

analytical balance in a sterile environment (e.g., a laminar flow hood). For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.81 mg of 10-DEBC hydrochloride

(Molecular Weight = 381.34 g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the weighed 10-DEBC hydrochloride. For the example

above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound.[9] If the compound does not dissolve completely, gentle warming in a 37°C water

bath or brief sonication can be used to facilitate dissolution.[10] Visually inspect the solution

to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8] Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
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This protocol outlines the dilution of the 10 mM DMSO stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM 10-DEBC in DMSO stock solution

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM 10-DEBC stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accuracy and minimize precipitation, it is

recommended to perform serial dilutions.[8]

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in pre-

warmed cell culture medium. For example, to prepare a 100 µM working solution, dilute

the 10 mM stock 1:100 by adding 2 µL of the stock to 198 µL of culture medium.

Final Dilution: Add the desired volume of the intermediate dilution to your cell culture wells

to achieve the final target concentration. For example, adding 10 µL of a 100 µM

intermediate solution to 90 µL of medium in a well will result in a final concentration of 10

µM.

Vehicle Control: It is crucial to include a vehicle control in your experiments.[11] This control

should contain the same final concentration of DMSO as the highest concentration of 10-
DEBC used for treatment. This allows for the differentiation of the effects of the compound

from any effects of the solvent. The final concentration of DMSO in the cell culture medium

should ideally be kept below 0.5% to avoid cytotoxicity.[8]
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Cell Treatment: Gently mix the plates or wells after adding the final working solutions and

incubate under standard cell culture conditions.

Mandatory Visualizations
Signaling Pathway of 10-DEBC
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Caption: Signaling pathway inhibited by 10-DEBC.
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Experimental Workflow for Preparing 10-DEBC Solutions

Stock Solution Preparation Working Solution Preparation Controls
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Caption: Workflow for 10-DEBC stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing 10-DEBC
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610611#preparing-10-debc-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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